Cas no 1805298-76-3 (2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol)

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol is a fluorinated pyridine derivative with a multifunctional structure, combining an aminomethyl group, difluoromethyl substituent, trifluoromethoxy moiety, and a hydroxymethyl side chain. This compound exhibits unique electronic and steric properties due to its fluorine-rich composition, making it valuable in pharmaceutical and agrochemical research. The presence of multiple reactive sites allows for versatile derivatization, enabling applications in drug discovery and material science. Its fluorinated groups enhance metabolic stability and lipophilicity, potentially improving bioavailability in bioactive molecules. The compound’s structural complexity also makes it a useful intermediate in the synthesis of specialized heterocyclic systems.

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol structure

1805298-76-3 structure

Product Name:2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol

CAS No:1805298-76-3

MF:C₉H₉F₅N₂O₂

MW:272.171979665756

CID:4844279

Update Time:2025-06-14

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol
- Inchi： 1S/C9H9F5N2O2/c10-8(11)7-4(3-17)1-6(16-5(7)2-15)18-9(12,13)14/h1,8,17H,2-3,15H2
- InChI Key： YJWCJXDBBVBRNO-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=NC(=CC=1CO)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 264
XLogP3: 1
Topological Polar Surface Area: 68.4

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080907-1g	2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol	1805298-76-3	97%	1g	$1,534.70	2022-04-01

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol

Recent Advances in the Study of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805298-76-3)

The compound 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805298-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the preparation of this compound, particularly the introduction of the difluoromethyl and trifluoromethoxy groups, which are critical for its biological activity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These advancements have facilitated further exploration of the compound's pharmacological properties.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory and neurodegenerative diseases. Notably, its ability to modulate key signaling pathways has been linked to its potential as a lead compound for the development of novel therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action.

The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been investigated. Recent findings suggest that structural modifications, such as the introduction of prodrug moieties, could enhance its oral bioavailability and tissue distribution. These insights are critical for optimizing its therapeutic potential and minimizing off-target effects.

Looking ahead, the integration of computational modeling and high-throughput screening approaches is expected to accelerate the discovery of derivatives with improved efficacy and safety profiles. Collaborative efforts between academic and industrial researchers are likely to play a pivotal role in advancing this compound from the bench to the clinic. The ongoing research underscores the importance of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol as a valuable scaffold in medicinal chemistry.

In conclusion, the latest research on 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805298-76-3) highlights its potential as a versatile and pharmacologically active compound. Continued exploration of its synthetic routes, biological mechanisms, and therapeutic applications will undoubtedly contribute to the development of innovative treatments for a range of diseases. This brief serves as a timely update for researchers and industry professionals engaged in the field of chemical biology and drug discovery.